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Compound of Interest

Compound Name: 2-Butyne, 1-methoxy-

Cat. No.: B1654808

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Butyne, 1-methoxy- was available at
the time of this writing. The following disposal procedures are based on the known hazards of
structurally similar chemicals and general best practices for the disposal of flammable and
potentially hazardous organic compounds. Always consult with your institution's Environmental
Health and Safety (EHS) department for specific guidance and to ensure compliance with local,
state, and federal regulations.

Proper disposal of 2-Butyne, 1-methoxy-, a flammable and potentially irritating organic
compound, is crucial for maintaining a safe laboratory environment and ensuring regulatory
compliance. This guide provides a step-by-step protocol for its safe handling and disposal.

Key Hazard and Disposal Information

Based on data from similar compounds such as 2-Butyne and other methoxy-alkynes/alkenes,
2-Butyne, 1-methoxy- should be treated as a hazardous substance. Key information is
summarized in the table below.
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Parameter Information

Flammable liquid and vapor.[1][2][3] Likely to
Primary Hazards cause skin and eye irritation.[1][2][3][4] May

cause respiratory irritation.[1][2][4]

Chemical safety goggles or face shield, flame-
_ _ retardant lab coat, and chemical-resistant
Personal Protective Equipment (PPE) o
gloves (e.g., nitrile). Work should be conducted

in a chemical fume hood.[5]

Strong oxidizing agents.[1] Keep away from
Incompatible Materials heat, sparks, open flames, and other ignition
sources.[2][3][4]

A properly labeled, non-reactive, and sealable
) ] container, compatible with flammable organic
Disposal Container )
waste. The container must be kept closed when

not in use.[6]

The container must be clearly labeled as
Waste Labeli "Hazardous Waste," with the full chemical name
aste Labelin
g ("2-Butyne, 1-methoxy-"), and an indication of its

flammability.[6][7]

Store in a designated, well-ventilated, and cool
Storage satellite accumulation area, away from

incompatible materials.

Arrange for pickup by your institution's certified
Disposal Method hazardous waste disposal service. Do not

dispose of down the drain or in regular trash.[3]

Experimental Protocol for Disposal

The following protocol outlines the steps for the safe disposal of 2-Butyne, 1-methoxy-.
1. Waste ldentification and Segregation:

« ldentify the waste as 2-Butyne, 1-methoxy-.
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Do not mix with other waste streams unless explicitly permitted by your EHS department.
. Personal Protective Equipment (PPE) and Safety Precautions:

Don appropriate PPE, including safety goggles, a flame-retardant lab coat, and chemical-
resistant gloves.

Conduct all handling and transfer of the waste within a certified chemical fume hood to
minimize inhalation exposure.

Ensure an operational fire extinguisher and safety shower/eyewash station are readily
accessible.

. Waste Collection:

Obtain a designated hazardous waste container from your institution's EHS department.
Ensure it is clean, dry, and compatible with flammable organic liquids.

Carefully transfer the 2-Butyne, 1-methoxy- waste into the container using a funnel to
prevent spillage.

Do not fill the container to more than 90% of its capacity to allow for vapor expansion.
Securely close the container lid.

. Labeling:
Affix a completed hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

[¢]

[e]

The full chemical name: "2-Butyne, 1-methoxy-"

o

The primary hazard(s): "Flammable Liquid"

[¢]

The date of accumulation (the date you first added waste to the container)

[¢]

Your name, department, and contact information.
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5. Storage:
» Store the sealed and labeled waste container in a designated satellite accumulation area.

e The storage area must be well-ventilated and away from sources of ignition and incompatible
materials.

6. Disposal:

o Contact your institution's EHS or hazardous waste management department to schedule a
pickup for the waste container.

» Follow their specific procedures for waste pickup and documentation.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Butyne, 1-
methoxy-.

Caption: Disposal workflow for 2-Butyne, 1-methoxy-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of 2-Butyne, 1-methoxy-: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1654808#2-butyne-1-methoxy-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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